TH287 hydrochloride
TH287 hydrochloride
TH287 hydrochloride is a potent inhibitor of MTH1 (NUDT1) with an IC50 value of 0.8 nM, less potent for MTH2, NUDT5, NUDT12, NUDT14, and NUDT16.IC50 value: 0.8 nM [1]Target: MTH1 inhibitorTH287 is considered a new target for cancer therapy. TH287 is highly selective towards MTH1, with no relevant inhibition of other members of the nudix protein family. TH287 has been shown to selectively kill a variety of cancer cell lines, but is rapidly metablized, so not as useful for in vivo studies.
Brand Name:
Vulcanchem
CAS No.:
1638211-05-8
VCID:
VC0003384
InChI:
SMILES:
Molecular Formula:
C11H11Cl3N4
Molecular Weight:
305.59
TH287 hydrochloride
CAS No.: 1638211-05-8
Inhibitors
VCID: VC0003384
Molecular Formula: C11H11Cl3N4
Molecular Weight: 305.59
| CAS No. | 1638211-05-8 |
|---|---|
| Product Name | TH287 hydrochloride |
| Molecular Formula | C11H11Cl3N4 |
| Molecular Weight | 305.59 |
| Description | TH287 hydrochloride is a potent inhibitor of MTH1 (NUDT1) with an IC50 value of 0.8 nM, less potent for MTH2, NUDT5, NUDT12, NUDT14, and NUDT16.IC50 value: 0.8 nM [1]Target: MTH1 inhibitorTH287 is considered a new target for cancer therapy. TH287 is highly selective towards MTH1, with no relevant inhibition of other members of the nudix protein family. TH287 has been shown to selectively kill a variety of cancer cell lines, but is rapidly metablized, so not as useful for in vivo studies. |
| Reference | [1]. Gad H, et al. MTH1 inhibition eradicates cancer by preventing sanitation of the dNTP pool. Nature. 2014 Apr 10;508(7495):215-21. |
| Last Modified | Aug 20 2021 |
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